Cas no 33173-53-4 (4-Azido-L-phenylalanine)

• Product Name: 4-Azido-L-phenylalanine
• CAS No: 33173-53-4
• MF: C₉H₁₀N₄O₂
• MW: 206.2013
• MDL: MFCD00238100
• CID: 320793
• PubChem ID: 86306412
• Update Time: 2025-10-23

4-Azido-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,4-azido-
• (2S)-2-amino-3-(4-azidophenyl)propanoic acid
• 4-Azido-l-phenylalanine
• H-4-Azido-Phe-OH
• H-L-Phe(4-N3)-OH
• H-P-AZIDO-PHE-OH
• (S)-2-Amino-3-(4-azidophenyl)propanoic acid
• 4-Azidophenylalanine
• L-Phenylalanine,4-azido
• para-Azido-L-phenylalanine
• p-Azido-L-phenylalanine
• p-Azidophenylalanine
• L-Phenylalanine, 4-azido-
• 4-Azido-D-phenylalanine
• BCP18229
• V5231
• AKOS015999214
• 3-(p-azidophenyl)-L-alanine
• GLXC-04047
• H-4-azido-L-Phe-OH
• p-azido-L-Phe
• H-Phe(4-N3)-OH
• p-Azidophenylalanine;p-Azido-L-phenylalanine
• J-019057
• pAzF
• H-p-Azido-L-Phe-OH
• DTXSID10186829
• para-azido-phenylalanine
• HY-16714
• CHEBI:228211
• DB-026957
• MFCD00238100
• (S)-2-Amino-3-p-azidophenylpropionic acid
• 33173-53-4
• GS-6078
• (2~{S})-2-azanyl-3-(4-azidophenyl)propanoic acid
• CS-3640
• AZF
• E79109
• 4-N3-L-phenylalanine
• SCHEMBL13482800
• 4-Azido-L-phenylalanine

• MDL： MFCD00238100
• Inchi： 1S/C9H10N4O2/c10-8(9(14)15)5-6-1-3-7(4-2-6)12-13-11/h1-4,8H,5,10H2,(H,14,15)/t8-/m0/s1
• InChI Key： NEMHIKRLROONTL-QMMMGPOBSA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])N=[N+]=[N-])N([H])[H])=O

Computed Properties

• Exact Mass: 206.08000
• Monoisotopic Mass: 206.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.7

Experimental Properties

• Color/Form: Solid powder, power
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 生物体外In Vitro:H2O6.2 mg/mL(30.07 mM;ultrasonic and adjust pH to 6 with HCl)DMSO溶解度5 mg/mL(24.25 mM;ultrasonic and adjust pH to 3 with 1M HCl)
• PSA: 113.07000
• LogP: 1.73586
• Vapor Pressure: No data available

4-Azido-L-phenylalanine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Azido-L-phenylalanine

Comprehensive Overview of 4-Azido-L-phenylalanine (CAS No. 33173-53-4): Properties, Applications, and Research Insights

4-Azido-L-phenylalanine (CAS No. 33173-53-4) is a non-natural amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as AzPhe, features an azido group (-N₃) attached to the aromatic ring of L-phenylalanine, enabling unique reactivity for applications such as bioorthogonal chemistry, protein labeling, and drug discovery. Its CAS number 33173-53-4 serves as a critical identifier for researchers sourcing high-purity reagents.

The growing interest in 4-Azido-L-phenylalanine aligns with advancements in click chemistry and proteomics, where its azide functionality facilitates selective reactions with alkynes via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition). Recent studies highlight its role in site-specific protein modification, a technique pivotal for developing targeted therapeutics and bioconjugates. Researchers frequently search for "4-Azido-L-phenylalanine solubility" or "AzPhe stability in aqueous solutions," reflecting practical concerns in experimental design.

From a structural perspective, 33173-53-4 retains the core backbone of L-phenylalanine, ensuring compatibility with biological systems while introducing the photo-crosslinking capability of the azido group. This duality makes it invaluable for photoaffinity labeling, a method to study protein-ligand interactions. SEO-optimized queries like "how to synthesize 4-Azido-L-phenylalanine" or "AzPhe vs. p-azidophenylalanine" indicate user demand for synthetic protocols and comparative analyses.

In biotechnology, CAS 33173-53-4 is employed to engineer antibody-drug conjugates (ADCs) and fluorescent probes. Its metabolic incorporation into proteins allows for live-cell imaging, addressing trending topics such as "real-time tracking of cellular processes." The compound’s MSDS and handling guidelines are also frequently searched, underscoring the need for safe laboratory practices.

Future directions for 4-Azido-L-phenylalanine research may explore its utility in CRISPR-Cas9 systems or nanoparticle functionalization, areas dominating scientific discourse. By integrating SEO keywords like "AzPhe applications in cancer research" or "33173-53-4 supplier," this overview bridges technical depth with user intent, enhancing its visibility and relevance.